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Compound of Interest

Compound Name: BMS-199264 hydrochloride

Cat. No.: B606220 Get Quote

Technical Support Center: BMS-199264
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term storage and handling of BMS-
199264 hydrochloride.

Frequently Asked Questions (FAQs)
1. What is the recommended method for long-term storage of solid BMS-199264
hydrochloride?

For long-term stability, solid BMS-199264 hydrochloride should be stored in a dry, dark

environment. The recommended temperature for long-term storage (months to years) is -20°C.

For short-term storage (days to weeks), it can be kept at 0-4°C.[1][2]

2. How should I store BMS-199264 hydrochloride once it is dissolved in a solvent?

Stock solutions of BMS-199264 hydrochloride should be aliquoted to avoid repeated freeze-

thaw cycles.[3] For optimal stability, store these aliquots at -80°C for up to 6 months or at -20°C

for up to 1 month.[1][3] Ensure the container is sealed and protected from moisture.[3]

3. What is the mechanism of action of BMS-199264 hydrochloride?
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BMS-199264 hydrochloride is a potent and selective inhibitor of the F1F0 ATP hydrolase

activity of mitochondrial F1F0 ATP synthase, with an IC50 of 0.5 µM.[3][4][5] It does not inhibit

the ATP synthase function of the enzyme.[1][4][6] Under ischemic conditions, the F1F0 ATP

synthase can reverse its function and hydrolyze ATP; BMS-199264 hydrochloride specifically

prevents this ATP depletion.[6][7]
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Issue Potential Cause Recommended Solution

Precipitation or phase

separation during solution

preparation.

The compound may not be

fully dissolved.

Gentle heating and/or

sonication can be used to aid

dissolution.[3] Ensure the

correct solvent system is being

used for your desired

concentration.

Inconsistent experimental

results.

Degradation of the compound

due to improper storage or

handling.

Always aliquot stock solutions

to minimize freeze-thaw

cycles.[3] Ensure the storage

temperatures and durations

outlined in the storage

guidelines are strictly followed.

Use freshly prepared solutions

for critical experiments.

Compound appears to have no

effect in the experiment.

The compound may not be

active due to degradation. The

experimental model may not

be appropriate.

Verify the storage conditions

and age of the compound. Run

a positive control if available.

Confirm that the target (F1F0

ATP hydrolase) is relevant and

active in your experimental

system under the tested

conditions (e.g., ischemia).

Observed effects are not

consistent with the known

mechanism of action.

Potential off-target effects or

issues with the experimental

setup.

BMS-199264 has been shown

to not have ATP-sensitive K+

(KATP) channel activity.[7] If

unexpected effects are

observed, re-evaluate the

experimental design and

consider potential confounding

factors.
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Solubility Data
BMS-199264 hydrochloride is soluble in DMSO.[2][5] For in vivo formulations, co-solvents are

typically required.

Solvent System Achievable Concentration

DMSO ≥ 80 mg/mL (140.96 mM)

10% DMSO + 40% PEG300 + 5% Tween 80 +

45% Saline
≥ 3.3 mg/mL (5.81 mM)

10% DMSO + 90% (20% SBE-β-CD in Saline) ≥ 2.5 mg/mL (4.41 mM)

10% DMSO + 90% Corn Oil ≥ 2.5 mg/mL (4.41 mM)

Data sourced from MedchemExpress and TargetMol.[3][5]

In Vitro F1F0 ATP Hydrolase Inhibition Assay Protocol
This protocol is a generalized representation based on the reported activity of BMS-199264.

Prepare Submitochondrial Particles (SMPs): Isolate mitochondria from the tissue of interest

(e.g., rat heart) via differential centrifugation. Prepare SMPs by sonication or homogenization

of the isolated mitochondria.

Assay Buffer: Prepare an assay buffer appropriate for measuring ATPase activity (e.g.,

containing Tris-HCl, sucrose, and EDTA).

Prepare BMS-199264 Hydrochloride Solutions: Prepare a stock solution of BMS-199264
hydrochloride in DMSO. Serially dilute the stock solution to obtain a range of desired

concentrations for testing.

Reaction Initiation: Add SMPs to the assay buffer containing the desired concentration of

BMS-199264 hydrochloride or vehicle control. Initiate the reaction by adding ATP.

Measure ATP Hydrolysis: Measure the rate of ATP hydrolysis, typically by quantifying the

amount of inorganic phosphate (Pi) produced over time using a colorimetric assay (e.g.,

malachite green assay).
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Data Analysis: Plot the rate of ATP hydrolysis against the concentration of BMS-199264
hydrochloride to determine the IC50 value.

Visualizations

Experimental Workflow for In Vitro Studies
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Click to download full resolution via product page

Caption: A typical experimental workflow for in vitro analysis.

Mechanism of Action of BMS-199264 Hydrochloride
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Caption: Inhibition of ATP hydrolase activity during ischemia.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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